BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 2-hydroxy-N-(3-
phenylpropyl)benzamide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

2-hydroxy-N-(3-
Compound Name:

phenylpropyl)benzamide
CAS No.: 153810-66-3

Cat. No.: B2585194

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior
Application Scientist
Abstract

This technical guide provides a comprehensive overview of 2-hydroxy-N-(3-
phenylpropyl)benzamide, a member of the N-substituted benzamide class of compounds.
While specific experimental data for this particular molecule is not extensively available in
public literature, this document, grounded in established chemical principles and data from
closely related analogs, offers a robust framework for its synthesis, characterization, and
potential biological applications. This guide is intended to serve as a foundational resource for
researchers in medicinal chemistry, pharmacology, and drug discovery, enabling further
investigation into this promising chemical entity.

Core Compound Identification
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A clear and unambiguous identification of a chemical compound is paramount for reproducible

scientific research. This section provides the key identifiers for 2-hydroxy-N-(3-

phenylpropyl)benzamide.

Identifier Value Source

CAS Number 153810-66-3 MilliporeSigma

Molecular Formula C16H17NO2 MilliporeSigma][1]

Molecular Weight 255.31 g/mol MilliporeSigma[1]
2-hydroxy-N-(3-

IUPAC Name ydroxy-N-{ ) N/A
phenylpropyl)benzamide

Synonyms N-(3-phenylpropyl)salicylamide  N/A

Chemical Structure oris ho longetr available. N/A

| FgQUr. Ciom

Physicochemical Properties

While exhaustive experimental data is not available, based on its structure and information

from suppliers, the following properties can be described.

Property

Value/Description

Source

Physical Form

Solid

MilliporeSigma[1]

Expected to be soluble in

organic solvents like DMSO,

Solubility o N/A
DMF, and alcohols. Limited
solubility in water.
Store in a cool, dry place.
Storage Classified as Combustible MilliporeSigma[1]
Solids (Storage Class 11).
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Synthesis and Purification

The synthesis of N-substituted benzamides is a well-established area of organic chemistry. A
logical and efficient synthetic route to 2-hydroxy-N-(3-phenylpropyl)benzamide involves the
amidation of a salicylic acid derivative with 3-phenylpropan-1-amine.

Proposed Synthetic Pathway

The most direct and commonly employed method for this type of amide bond formation is the
reaction of an activated carboxylic acid derivative (such as an acyl chloride) with an amine.
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Reagents

Base (e.g., Pyridine, EtsN)

SOCI2 or (COCl)z
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2-hydroxy-N-(3-phenylpropyl)benzamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-Hydroxy-N-(3-phenylpropyl)benzamide | Sigma-Aldrich [sigmaaldrich.com]

e To cite this document: BenchChem. [An In-Depth Technical Guide to 2-hydroxy-N-(3-
phenylpropyl)benzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2585194/docs#an-in-depth-technical-guide-to-2-
hydroxy-n-3-phenylpropyl-benzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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